![molecular formula C8H7BrN2O3 B182543 N-(4-Bromo-2-nitrophenyl)acetamide CAS No. 881-50-5](/img/structure/B182543.png)
N-(4-Bromo-2-nitrophenyl)acetamide
Overview
Description
N-(4-Bromo-2-nitrophenyl)acetamide is a chemical compound that is part of a broader class of acetamide derivatives. These compounds are characterized by the presence of an acetamide group attached to a brominated and nitrated aromatic ring. The structure and reactivity of such compounds are of interest due to their potential applications in various fields, including pharmaceuticals and materials science.
Synthesis Analysis
The synthesis of related compounds often involves multi-step reactions, including bromination, nitration, and acetylation. For instance, the synthesis of N-[4-(4-Bromobutoxy)-2-nitrophenyl]acetamide was achieved through alkylation followed by nitration, with the alkylation yielding a 77.42% after optimization and the nitration step reaching a 92.2% yield . These reactions typically require careful control of reaction conditions, such as temperature and molar ratios, to achieve high yields and selectivity.
Molecular Structure Analysis
The molecular structure of acetamide derivatives can be complex, with various substituents influencing the overall geometry. For example, in the case of 2-(4-Bromophenyl)-N-(2-methoxyphenyl)acetamide, the dihedral angle between the acetamide unit and the 4-bromophenyl fragment is 76.55°, indicating a significant twist between these two parts of the molecule . Such angles and the overall three-dimensional arrangement can affect the physical properties and reactivity of the compound.
Chemical Reactions Analysis
Acetamide derivatives can undergo a
Scientific Research Applications
Solvatochromism Studies
- N-(4-Methyl-2-nitrophenyl)acetamide, closely related to N-(4-Bromo-2-nitrophenyl)acetamide, has been studied for its solvatochromism. This involves the effect of solvent interactions, particularly the impact of bifurcate hydrogen bonding, on the IR spectrum and dipole moment of the compound in solution (Krivoruchka et al., 2004).
Synthesis and Molecular Properties
- Research has been conducted on the synthesis of similar compounds, like N-[4-(4-Bromobutoxy)-2-nitrophenyl]acetamide, exploring the optimization of alkylation and nitration processes, which is crucial for understanding the chemistry of such compounds (Zhang Da-yang, 2004).
Pharmacological Applications
- Acetamide derivatives, including those with bromophenyl and nitrophenyl substitutions, have been synthesized and evaluated for potential pharmacological properties such as cytotoxicity, anti-inflammatory, analgesic, and antipyretic effects (Rani et al., 2016).
Density Functional Theory in Drug Design
- Acetamide derivatives, including those with bromophenyl and nitrophenyl groups, have been studied using density functional theory to understand their potential as anti-HIV drugs. The study provides insights into the local reactivity of these compounds (Oftadeh et al., 2013).
Catalysis and Green Chemistry
- Research on the catalytic hydrogenation of N-(3-Nitro-4- methoxyphenyl)acetamide to produce N-(3-Amino-4-methoxyphenyl)acetamide, a key intermediate in dye production, has implications for green chemistry and industrial applications (Zhang Qun-feng, 2008).
Structural Analysis and Non-linear Optical Properties
- The structure of N-(2-cyclooctylamino-4-nitrophenyl)acetamide has been determined as part of a study on benzene derivatives with potential non-linear optical properties (González-Platas et al., 1997).
Antimicrobial Activities
- Microwave-assisted synthesis of acetamide derivatives, including N-(2-(2-oxo-2(phenylamino)acetyl)phenyl)propionamide, has been explored for antimicrobial activities against various bacterial strains and fungal species (Ghazzali et al., 2012).
Synthesis of Polybenzimidazoles
- N-(4,5-dichloro-2-nitrophenyl)acetamide has been used in the synthesis of AB-type monomers for polybenzimidazoles, showing applications in polymer chemistry (Begunov & Valyaeva, 2015).
Photocatalytic Degradation Studies
- Investigations into the photocatalytic degradation of acetaminophen (N-(4-hydroxyphenyl)acetamide) using TiO2 nanoparticles highlight potential environmental applications (Jallouli et al., 2017).
Antibacterial Properties Against MRSA
- Green synthesis of N-substituted benzimidazoles, including N-(3-nitrophenyl) acetamide derivatives, has shown promise as methicillin-resistant Staphylococcus aureus (MRSA) inhibitors, indicating potential medical applications (Chaudhari et al., 2020).
Formation of Phytotoxic Metabolites
- Bioactive nitrosylated and nitrated N-(2-hydroxyphenyl)acetamides have been studied for their role in forming phytotoxic metabolites, relevant in agriculture and environmental studies (Girel et al., 2022).
Antimalarial Activity Research
- Research on the synthesis and quantitative structure-activity relationships of acetamide derivatives, including their evaluation as antimalarial agents, shows the potential for drug development (Werbel et al., 1986).
Safety and Hazards
The compound has been assigned the GHS07 pictogram, with the signal word "Warning" . Hazard statements include H302 (Harmful if swallowed) and H317 (May cause an allergic skin reaction) . Precautionary measures include avoiding breathing its mist, gas or vapours, avoiding contact with skin and eyes, using personal protective equipment, ensuring adequate ventilation, and removing all sources of ignition .
properties
IUPAC Name |
N-(4-bromo-2-nitrophenyl)acetamide | |
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Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H7BrN2O3/c1-5(12)10-7-3-2-6(9)4-8(7)11(13)14/h2-4H,1H3,(H,10,12) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
GUBNCRISSRANNO-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=C(C=C(C=C1)Br)[N+](=O)[O-] | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H7BrN2O3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID10236818 | |
Record name | 4'-Bromo-2'-nitroacetanilide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10236818 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
259.06 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
881-50-5 | |
Record name | N-(4-Bromo-2-nitrophenyl)acetamide | |
Source | CAS Common Chemistry | |
URL | https://commonchemistry.cas.org/detail?cas_rn=881-50-5 | |
Description | CAS Common Chemistry is an open community resource for accessing chemical information. Nearly 500,000 chemical substances from CAS REGISTRY cover areas of community interest, including common and frequently regulated chemicals, and those relevant to high school and undergraduate chemistry classes. This chemical information, curated by our expert scientists, is provided in alignment with our mission as a division of the American Chemical Society. | |
Explanation | The data from CAS Common Chemistry is provided under a CC-BY-NC 4.0 license, unless otherwise stated. | |
Record name | 4'-Bromo-2'-nitroacetanilide | |
Source | ChemIDplus | |
URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0000881505 | |
Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
Record name | 881-50-5 | |
Source | DTP/NCI | |
URL | https://dtp.cancer.gov/dtpstandard/servlet/dwindex?searchtype=NSC&outputformat=html&searchlist=142293 | |
Description | The NCI Development Therapeutics Program (DTP) provides services and resources to the academic and private-sector research communities worldwide to facilitate the discovery and development of new cancer therapeutic agents. | |
Explanation | Unless otherwise indicated, all text within NCI products is free of copyright and may be reused without our permission. Credit the National Cancer Institute as the source. | |
Record name | 4'-Bromo-2'-nitroacetanilide | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID10236818 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
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Retrosynthesis Analysis
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Strategy Settings
Precursor scoring | Relevance Heuristic |
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Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
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